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Compound Name:

4-(2-

Methoxycarbonylethyl)phenylboro

nic acid

Cat. No.: B1587616 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(2-
Methoxycarbonylethyl)phenylboronic Acid

For researchers, scientists, and drug development professionals, 4-(2-
Methoxycarbonylethyl)phenylboronic acid (CAS No. 850568-44-4) is a valuable bifunctional

building block.[1] Its utility in Suzuki coupling and other cross-coupling reactions, combined

with a readily transformable methyl ester group, makes it a versatile tool in the synthesis of

complex molecules for medicinal chemistry and materials science.[1] However, its reactivity

and specific chemical properties necessitate a robust understanding of its safe handling,

storage, and disposal to ensure laboratory safety and experimental integrity. This guide

provides a comprehensive overview of the safety considerations for this compound, moving

beyond a standard Safety Data Sheet (SDS) to offer practical insights and protocols.

Hazard Identification and Risk Assessment
4-(2-Methoxycarbonylethyl)phenylboronic acid is classified as a hazardous substance. The

primary hazards associated with this compound are skin irritation, serious eye irritation, and

potential respiratory irritation.[2][3]

Core Hazard Profile:
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Hazard Statement GHS Classification Key Considerations

Causes skin irritation Skin Irritation, Category 2
Prolonged or repeated contact

can lead to dermatitis.

Causes serious eye irritation Eye Irritation, Category 2
Direct contact can cause

significant eye damage.

May cause respiratory irritation
Specific target organ toxicity –

single exposure, Category 3

Inhalation of dust can irritate

the respiratory tract.[2][3]

It is crucial to conduct a thorough risk assessment before any handling of this compound. This

should involve evaluating the quantities being used, the nature of the experimental procedures,

and the potential for exposure.

Personal Protective Equipment (PPE): A Self-
Validating System
The selection and proper use of PPE are paramount when working with 4-(2-
Methoxycarbonylethyl)phenylboronic acid. The following PPE is mandatory to create a

protective barrier against exposure.

Eye and Face Protection: Tight-sealing safety goggles or a face shield are essential to

prevent eye contact.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Given the fine, dusty nature of many boronic acids, double gloving is a recommended best

practice.[5]

Body Protection: A lab coat that is fully fastened and covers the arms is required.[5]

Respiratory Protection: When handling larger quantities or when there is a risk of generating

dust, a NIOSH-approved respirator should be used.[2]

The following diagram illustrates the workflow for ensuring adequate personal protection:
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Personal Protective Equipment (PPE) Protocol

Start: Prepare to Handle Compound Verify Availability of All Required PPE
Don PPE in Correct Sequence:

1. Lab Coat
2. Gloves (Double)

3. Goggles/Face Shield
4. Respirator (if needed)

All PPE Available

Conduct Experiment in Fume Hood Decontaminate and Doff PPE End: Procedure Complete
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Accidental Spill Occurs

Assess Spill Severity

Evacuate Area

Major Spill

Don Appropriate PPE

Minor Spill

Contain and Collect Spilled Material

Decontaminate Spill Area

Dispose of Waste

Report Incident

Click to download full resolution via product page

Caption: Decision workflow for managing an accidental spill.

Disposal Considerations
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4-(2-Methoxycarbonylethyl)phenylboronic acid and any materials contaminated with it must

be treated as hazardous waste.

[5]Disposal Protocol:

Waste Segregation: Use separate, clearly labeled, and sealed containers for solid and liquid

waste. *[5] Labeling: All waste containers must be labeled as "Hazardous Waste" and include

the full chemical name. *[5] Regulatory Compliance: All waste disposal must be carried out in

accordance with local, regional, and national regulations. N[4][6]ever dispose of this

chemical down the drain or in regular trash. *[5] Decontamination of Glassware: Rinse

contaminated glassware with a suitable organic solvent, and collect the rinsate as liquid

hazardous waste.

[5]### 7. First-Aid Measures

In case of exposure, immediate first aid is crucial.

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing. If skin irritation persists,

seek medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Seek

medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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